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Performance of Related Nickel Compounds

While data for nickel selenate is unavailable, the table below summarizes the electrochemical performance

of several related nickel compounds from research contexts for your reference.

Material Application
Key Performance
Metrics

Charge Transfer
Resistance

Citation

NiS0.7/NiO0.3

heterostructure

Methanol

Oxidation
Reaction (MOR)

Current density of

837 mA cm-2 at 0.6 V

Lowest charge transfer

resistance among the
composites tested [1]

NiS-rGO-Ni/NF
electrode

Methanol
Oxidation

Reaction (MOR)

Significantly higher
current density, lower

Tafel slope

Significantly reduced
charge transfer

resistance [2]

NiS2@NPCTs/S

cathode

Room-

Temperature Na-
S Batteries

High initial capacity of

960 mA h g-1 at 1 A

g-1

Strong adsorption & high

conversion of
polysulfides indicate

good kinetics [3]
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Material Application
Key Performance
Metrics

Charge Transfer
Resistance

Citation

NiSe-1
(nanoparticles)

Dye-Sensitized

Solar Cells (CE)

Power conversion

efficiency of 7.82%

~14.39 Ω (lower than

NiSe-2 and Pt) [4]

NiSe-2
(nanosheets)

Dye-Sensitized

Solar Cells (CE)

Power conversion

efficiency of 6.90%

Higher than NiSe-1 [4]

Experimental Methods for Electrochemical
Characterization

The performance data for the related nickel compounds were derived from standardized electrochemical

experiments. The workflow below outlines the general process for synthesizing and evaluating these

materials.
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Start: Material Synthesis

Hydrothermal/Solvothermal Method Electrodeposition
(e.g., Pulsed Current) Precursor Calcination

Electrode Fabrication

Electrochemical Cell Setup

Three-Electrode System
(Working, Reference, Counter)

Specific Electrolyte Solution

Performance Characterization

Electrochemical
Impedance Spectroscopy (EIS) Cyclic Voltammetry (CV) Linear Sweep Voltammetry (LSV)

/ Chronopotentiometry

Click to download full resolution via product page

The characterization techniques provide complementary information:

Electrochemical Impedance Spectroscopy (EIS): This is the primary technique for determining
charge transfer resistance. It applies a small amplitude alternating current signal across a range of

frequencies to the electrode and measures the impedance response [5]. The data is often presented
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as a Nyquist plot, and the charge transfer resistance (Rct) is a key parameter extracted from the

diameter of the semicircle in the plot [4] [2].
Cyclic Voltammetry (CV): Used to study the redox behavior and electrocatalytic activity of a

material. Parameters like peak current and peak potential separation offer insights into reaction
kinetics [4] [1].

Linear Sweep Voltammetry (LSV) & Chronopotentiometry: LSV measures current response to a
linearly changing voltage, providing metrics like onset potential and Tafel slope for reactions like

Hydrogen Evolution (HER) or Methanol Oxidation (MOR) [2] [6]. Chronopotentiometry tests stability
by measuring voltage change over time at a fixed current [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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